Cas no 1510030-42-8 (3-(4-Methoxybenzyl)-1-methylpiperidin-4-one)

3-(4-Methoxybenzyl)-1-methylpiperidin-4-one is a synthetic organic compound featuring a piperidin-4-one core substituted with a 4-methoxybenzyl group at the 3-position and a methyl group at the 1-position. This structure makes it a versatile intermediate in pharmaceutical and fine chemical synthesis, particularly for the development of bioactive molecules. The methoxybenzyl moiety enhances solubility and may influence binding interactions in target applications. Its well-defined reactivity allows for selective functionalization, enabling precise modifications in complex synthetic pathways. The compound is typically characterized by high purity and stability, ensuring consistent performance in research and industrial processes. Its utility spans medicinal chemistry, where it serves as a scaffold for drug discovery and development.

3-(4-Methoxybenzyl)-1-methylpiperidin-4-one structure

1510030-42-8 structure

Product Name:3-(4-Methoxybenzyl)-1-methylpiperidin-4-one

CAS No:1510030-42-8

MF:C₁₄H₁₉NO₂

MW:233.30616402626

CID:4822748

Update Time:2025-05-25

3-(4-Methoxybenzyl)-1-methylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

- 3-(4-Methoxybenzyl)-1-methylpiperidin-4-one
- Inchi： 1S/C14H19NO2/c1-15-8-7-14(16)12(10-15)9-11-3-5-13(17-2)6-4-11/h3-6,12H,7-10H2,1-2H3
- InChI Key： JPVIATLJHLHSDH-UHFFFAOYSA-N
- SMILES： O=C1CCN(C)CC1CC1C=CC(=CC=1)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 259
XLogP3: 1.7
Topological Polar Surface Area: 29.5

3-(4-Methoxybenzyl)-1-methylpiperidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A129009162-1g	3-(4-Methoxybenzyl)-1-methylpiperidin-4-one	1510030-42-8	95%	1g	442.38 USD	2021-06-01

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Additional information on 3-(4-Methoxybenzyl)-1-methylpiperidin-4-one

3-(4-Methoxybenzyl)-1-methylpiperidin-4-one: A Comprehensive Overview

3-(4-Methoxybenzyl)-1-methylpiperidin-4-one, also known by its CAS number 1510030-42-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidinones, which are six-membered ring structures containing one oxygen atom and one nitrogen atom. The presence of the methoxybenzyl group at the 3-position and a methyl group at the 1-position introduces unique chemical properties and biological activities that have been extensively studied in recent years.

The structure of 3-(4-Methoxybenzyl)-1-methylpiperidin-4-one is characterized by a piperidinone ring with substituents that influence its physical and chemical properties. The methoxy group on the benzyl ring contributes to increased lipophilicity, which enhances its ability to cross biological membranes. This feature makes it a promising candidate for drug delivery systems and bioavailability studies. Recent research has focused on optimizing the synthesis of this compound to improve its stability and scalability for industrial applications.

One of the most notable aspects of 3-(4-Methoxybenzyl)-1-methylpiperidin-4-one is its potential as a building block in medicinal chemistry. Its piperidinone core is a common motif in various bioactive molecules, including antibiotics, antiviral agents, and anticancer drugs. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in cancer progression, making it a valuable lead compound for further drug development.

The synthesis of 3-(4-Methoxybenzyl)-1-methylpiperidin-4-one typically involves multi-step reactions, including nucleophilic substitutions, eliminations, and cyclizations. Researchers have explored various catalysts and reaction conditions to enhance the efficiency and yield of these reactions. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure derivatives of this compound, which are crucial for studying stereochemical effects in biological systems.

In terms of applications, 3-(4-Methoxybenzyl)-1-methylpiperidin-4-one has shown promise in materials science as well. Its ability to form stable amide bonds makes it a useful component in polymer chemistry, particularly in the development of biodegradable polymers for biomedical applications. Additionally, its thermal stability and mechanical properties have been evaluated for use in high-performance materials.

The pharmacokinetic profile of 3-(4-Methoxybenzyl)-1-methylpiperidin-4-one has been studied in preclinical models, revealing favorable absorption and distribution characteristics. These findings suggest that it could serve as a scaffold for developing drugs with improved pharmacokinetic properties. However, further studies are required to assess its toxicity profile and long-term effects in vivo.

In conclusion, 3-(4-Methoxybenzyl)-1-methylpiperidin-4-one is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advances in synthesis and characterization techniques, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in the advancement of science and technology.